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Abstract

SU5408 is a potent and selective, cell-permeable small molecule inhibitor of the Vascular
Endothelial Growth Factor Receptor 2 (VEGFR-2) tyrosine kinase.[1][2][3][4] As a member of
the 3-substituted indolin-2-one class of compounds, SU5408 has been instrumental in
elucidating the critical role of VEGFR2 signaling in angiogenesis, the process of new blood
vessel formation.[3][5] Its high selectivity makes it a valuable tool for in vitro and in vivo studies
aimed at understanding the molecular mechanisms of angiogenesis and for the preclinical
evaluation of anti-angiogenic therapeutic strategies. This guide provides an in-depth overview
of SU5408, including its mechanism of action, quantitative inhibitory data, detailed
experimental protocols, and the downstream cellular effects of its activity.

Chemical and Physical Properties

SU5408, also known as VEGFR2 Kinase Inhibitor I, is a synthetic compound with well-defined
chemical and physical characteristics crucial for its application in experimental settings.[1][6][7]
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Chemical Name

5-[(1,2-dihydro-2-ox0-3H-indol-3-
ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-

carboxylic acid, ethyl ester

Synonyms

SU 5408, VEGFR2 Kinase Inhibitor 1[8][9]

Molecular Formula

C1sH18N203[6][8][9]

Molecular Weight 310.35 g/mol [1][6][9]

CAS Number 15966-93-5[6][8][9]

Appearance Crystalline solid[8]

Solubility DMSO: ~6 mg/mL (19.33 mM)[1][3][9]

DMF: ~1 mg/mL][8]

Water: Insoluble[9]

Ethanol: Insoluble[9]

Store powder at -20°C for long-term stability.[3]

[10] Stock solutions in DMSO can be stored at
Storage

-20°C for several months or -80°C for extended

periods.[3][10][11]

Note: For higher solubility in DMSO, warming the tube to 37°C and using an ultrasonic bath
may be beneficial.[3][5]

Mechanism of Action

VEGFR2 is a receptor tyrosine kinase that plays a pivotal role in mediating the pro-angiogenic
signals of its ligand, Vascular Endothelial Growth Factor (VEGF).[12][13] The binding of VEGF
to VEGFR2 induces receptor dimerization and autophosphorylation of specific tyrosine
residues in its cytoplasmic domain.[13][14] This activation initiates a cascade of downstream
signaling pathways, including the PLCy-PKC-MAPK and PI3K-Akt pathways, which are crucial
for endothelial cell proliferation, migration, survival, and vascular permeability.[12][15][16]
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SU5408 functions as a competitive inhibitor at the ATP-binding site within the catalytic domain
of the VEGFR2 kinase.[17] By occupying this site, SU5408 prevents the binding of ATP,
thereby blocking the autophosphorylation of the receptor and the subsequent activation of
downstream signaling cascades. This inhibition effectively abrogates the cellular responses to
VEGEF stimulation.
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Workflow for In Vitro Kinase Inhibition Assay
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Logical Flow of SU5408's Anti-Angiogenic Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.selleckchem.com/products/su5408.html
https://www.medchemexpress.com/SU5408.html
https://file.glpbio.com/quotepdf/product.php?token=3T3mEk6Tm4x15XLhLBPXZF5FK_Kvy1na6KSIzeNV3ZIXrzHgB0E4ttlNpM2oLgL-TazzrZRyrjRPyIJ7B_rnq9gIqUNpgh5MbtJJQltWFZeQQPLEqZDF_fo0WyK4bPY5GOm8AgLn1g69J
https://dcchemicals.com/coa/COA_DC11268.html
https://file.glpbio.com/quotepdf/product.php?token=4u3gLSCKCF3j2A1FK9830roAMa_7PtcK7D0smzwVwRiQuf50piZbOivzMIv1POLLCPltY3mAm6vKbAp0UhD94oJVfGv9imUrit9Z1f04bCusK7HrD8J-jQ2agJxncx69MRa1wd2wNPOUk
https://www.glpbio.com/sp/su5408-vegfr2-kinase-inhibitor-i.html
https://go.drugbank.com/drugs/DB17061
https://www.caymanchem.com/product/13578/vegfr2-kinase-inhibitor-i
https://www.adooq.com/su-5408.html
https://www.cnreagent.com/s/sv108202.html
https://dcchemicals.com/product_show-SU5408.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7701214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7701214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12106596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12106596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5143324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5143324/
https://www.researchgate.net/figure/EGFR-2-signaling-pathway-and-downstream-mediators-The-VEGFR-2-receptor-is-activated_fig1_391919261
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.599281/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.599281/full
https://en.wikipedia.org/wiki/VEGFR-2_inhibitor
https://www.benchchem.com/product/b13017134#su5408-as-a-vegfr2-kinase-inhibitor
https://www.benchchem.com/product/b13017134#su5408-as-a-vegfr2-kinase-inhibitor
https://www.benchchem.com/product/b13017134#su5408-as-a-vegfr2-kinase-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13017134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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